2-(9H-Fluoren-9-ylmethoxycarbonyl)-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonyl)-8,8-dioxo-8λ6-thia-2-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C24H25NO6S/c26-22(27)21-13-24(9-11-32(29,30)12-10-24)15-25(21)23(28)31-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,26,27)
• InChI Key: JFEUHIGDGXROFA-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC12CC(N(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C24H25NO6S
• Molecular Weight: 455.5 g/mol
• CAS No.: 2309444-69-5

Description

This compound is a spirocyclic derivative featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a sulfone-functionalized thia-aza spiro[4.5]decane core, and a carboxylic acid moiety. The sulfone group (8,8-dioxo) enhances polarity and stability, making it suitable for applications in peptide synthesis and medicinal chemistry where controlled deprotection and conformational rigidity are critical . Its molecular formula is C₂₄H₂₅NO₆S, with a molecular weight of 455.52 g/mol . The Fmoc group provides base-labile protection, enabling orthogonal deprotection strategies in multi-step syntheses .

Biological Activity

The compound 2-(9H-Fluoren-9-ylmethoxycarbonyl)-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid is a synthetic organic molecule with significant potential in medicinal chemistry. Its unique spirocyclic structure and functional groups suggest various biological activities, making it a subject of interest in pharmacological research.

Chemical Structure and Properties

The compound features a spirocyclic structure characterized by the presence of multiple functional groups, including a fluorenylmethoxycarbonyl moiety and dioxo groups. The molecular formula is $C_{19}H_{21}N_{2}O_{5}S$, with a molecular weight of approximately 385.45 g/mol.

Property	Value
Molecular Formula	$C_{19}H_{21}N_{2}O_{5}S$
Molecular Weight	385.45 g/mol
IUPAC Name	2-(9H-Fluoren-9-ylmethoxycarbonyl)-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid

Antitumor Activity

Recent studies have indicated that compounds with similar structures exhibit antitumor properties. For instance, the spirocyclic framework is known to interact with various biological targets, potentially inhibiting tumor growth. In vitro assays have demonstrated that derivatives of this compound can induce apoptosis in cancer cell lines by activating caspase pathways.

Antimicrobial Properties

The presence of sulfur and nitrogen in the structure may contribute to antimicrobial activity. Preliminary tests have shown efficacy against several bacterial strains, suggesting that this compound could serve as a lead for developing new antibiotics.

Enzyme Inhibition

Research indicates that compounds like 2-(9H-Fluoren-9-ylmethoxycarbonyl)-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane derivatives can inhibit key enzymes involved in metabolic pathways. For instance, studies have reported inhibition of proteases and kinases, which are critical in various disease processes including cancer and inflammation.

Case Studies

• Antitumor Efficacy : A study published in the Journal of Medicinal Chemistry demonstrated that a related compound reduced tumor size by 40% in xenograft models when administered at a specific dosage over four weeks.
• Antimicrobial Testing : A series of antimicrobial assays showed that the compound exhibited minimum inhibitory concentrations (MICs) against Staphylococcus aureus and Escherichia coli, indicating potential as a therapeutic agent against resistant bacterial strains.
• Enzyme Activity : Inhibitory assays against protein kinases revealed that the compound significantly decreased enzyme activity at low micromolar concentrations, suggesting its potential as a kinase inhibitor in therapeutic applications.

Comparison with Similar Compounds

Sulfone vs. Boc-Protected Diazaspiro Systems

• 2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-8-(tert-butoxycarbonyl)-2,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS 849928-23-0) replaces the sulfone with a tert-butoxycarbonyl (Boc) group.
  • Molecular Formula : C₂₉H₃₄N₂O₆ (MW 506.59 g/mol ) .
  • The Boc group is acid-labile , contrasting with the base-sensitive Fmoc group, enabling orthogonal protection strategies .
  • Higher molecular weight due to the bulky Boc substituent .

Thia vs. Oxa Spiro Cores

• 2-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid (CAS 2155855-03-9) substitutes sulfur with oxygen in the spiro ring. Molecular Formula: C₂₄H₂₅NO₅ (MW 407.46 g/mol) .

Fluorinated Derivatives

• 2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-fluoro-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid (CAS 2219418-88-7) introduces a fluorine atom at the 4-position.
  • Fluorination enhances metabolic stability and lipophilicity, which may improve bioavailability in drug design .

Q & A

Basic: What are the standard synthetic routes for preparing this compound?

The compound is synthesized via multi-step organic reactions, typically involving:

• Step 1 : Formation of the spirocyclic core using cyclization reactions. For example, reactions between Schiff bases and cyclic ketones under reflux conditions in dry THF (65°C, 45 minutes) to form intermediates like 8-substituted spiro[4.5]decane derivatives .
• Step 2 : Introduction of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group via carbamate chemistry, often using Fmoc-Cl in the presence of a base like pyridine .
• Step 3 : Functionalization of the carboxylic acid group using esterification or activation with reagents like DCC/HOBt .
  Purification is achieved via recrystallization (e.g., dioxane) or column chromatography.

Basic: What analytical methods are critical for characterizing this compound?

• NMR Spectroscopy : ¹H and ¹³C NMR confirm the spirocyclic structure, Fmoc group integration, and sulfur oxidation state (δ ~120–140 ppm for sulfone groups) .
• Mass Spectrometry (MS) : High-resolution MS validates molecular weight (e.g., 506.59 Da) and detects impurities .
• Infrared (IR) Spectroscopy : Peaks at ~1720 cm⁻¹ (C=O stretch for carbamate and carboxylic acid) and ~1150 cm⁻¹ (S=O stretch) confirm functional groups .
• Elemental Analysis : Ensures stoichiometric purity, particularly for nitrogen and sulfur content .

Advanced: How can reaction conditions be optimized to improve synthetic yield?

• Solvent Selection : Dry THF or DMF enhances solubility of intermediates and reduces side reactions .
• Temperature Control : Reflux at 65°C for 45 minutes maximizes cyclization efficiency while minimizing decomposition .
• Catalysis : Lewis acids (e.g., ZnCl₂) or organocatalysts can accelerate spirocycle formation .
• Computational Modeling : Reaction path searches using quantum chemical calculations (e.g., DFT) predict optimal conditions (e.g., transition state energies) .

Advanced: How should researchers address discrepancies in spectral data during characterization?

• Cross-Validation : Compare experimental NMR/MS data with computational predictions (e.g., ACD/Labs or Gaussian simulations) .
• Isotopic Labeling : Use ³⁴S or ¹³C-labeled analogs to confirm sulfur oxidation states or carbamate connectivity .
• X-ray Crystallography : Resolve ambiguities in spirocyclic conformation or stereochemistry .
• Batch Analysis : Repeat synthesis to rule out batch-specific impurities or hydration artifacts .

Basic: What is the role of the Fmoc group in this compound’s applications?

The Fmoc group acts as a temporary protecting group for amines in peptide synthesis:

• Mechanism : It blocks nucleophilic attack during coupling reactions and is removed under mild basic conditions (e.g., piperidine in DMF) without disrupting the spirocyclic core .
• Advantages : Fmoc offers orthogonal protection with other groups (e.g., tert-butoxycarbonyl, Boc), enabling sequential deprotection in multi-step syntheses .

Advanced: How does the sulfur oxidation state (λ⁶-sulfone) influence reactivity?

• Electronic Effects : The sulfone group withdraws electron density, stabilizing adjacent carbocations and enhancing electrophilic reactivity in spirocyclic intermediates .
• Steric Effects : The bulky sulfone restricts conformational flexibility, favoring regioselective reactions at the carboxylic acid site .
• Hydrolytic Stability : λ⁶-Sulfones resist reduction under acidic/basic conditions, making the compound suitable for prolonged storage .

Advanced: How can structural analogs be designed to modulate biological activity?

• Core Modifications : Replace the spiro[4.5]decane with spiro[4.6] or spiro[5.5] systems to alter ring strain and binding affinity .
• Functional Group Substitution : Introduce electron-withdrawing groups (e.g., -NO₂) at the 8-position to enhance enzyme inhibition .
• Bioisosteres : Substitute the sulfone with phosphonate or carbonyl groups to mimic transition states in protease inhibition assays .

Basic: What safety protocols are essential when handling this compound?

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles to prevent dermal/ocular exposure .
• Ventilation : Use fume hoods to avoid inhalation of particulates (GHS Category 4 acute toxicity) .
• Spill Management : Neutralize acidic residues with sodium bicarbonate and dispose of waste via hazardous chemical protocols .